Cas no 941243-83-0 (5,6-dimethyl-2-oxo-1,2-dihydropyrimidine-4-carboxylic acid)

• Product Name: 5,6-dimethyl-2-oxo-1,2-dihydropyrimidine-4-carboxylic acid
• CAS No: 941243-83-0
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD09881044
• CID: 3157939
• PubChem ID: 16643877
• Update Time: 2025-04-21

5,6-dimethyl-2-oxo-1,2-dihydropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-2-oxo-1,2-dihydropyrimidine-4-carboxylic acid
• 5,6-dimethyl-2-oxo-2,3-dihydropyrimidine-4-carboxylic acid
• 5,6-dimethyl-2-oxo-1,2-dihydropyrimidine-4-carboxylicacid
• 5,6-dimethyl-2-oxo-1H-pyrimidine-4-carboxylic acid
• AKOS002305942
• F2185-0001
• AKOS006311423
• TJ4
• 2-hydroxy-5,6-dimethylpyrimidine-4-carboxylic acid
• SB57573
• EN300-238660
• CS-0279630
• 941243-83-0

• MDL： MFCD09881044
• Inchi： 1S/C7H8N2O3/c1-3-4(2)8-7(12)9-5(3)6(10)11/h1-2H3,(H,10,11)(H,8,9,12)
• InChI Key： ZXECTTZQEACQGR-UHFFFAOYSA-N
• SMILES： O=C1N=C(C(=O)O)C(C)=C(C)N1

Computed Properties

• Exact Mass: 168.05349212Da
• Monoisotopic Mass: 168.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3

5,6-dimethyl-2-oxo-1,2-dihydropyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives